Cas no 221221-16-5 (1-Cyclopropyl-7-fluoro-1,4-dihydro-8-methoxy-4-oxo-3-quinolinecarboxylic Acid)

• Product Name: 1-Cyclopropyl-7-fluoro-1,4-dihydro-8-methoxy-4-oxo-3-quinolinecarboxylic Acid
• CAS No: 221221-16-5
• MF: C₁₄H₁₂FNO₄
• MW: 277.247787475586
• MDL: MFCD15528825
• CID: 1031885
• PubChem ID: 22662081
• Update Time: 2025-06-12

1-Cyclopropyl-7-fluoro-1,4-dihydro-8-methoxy-4-oxo-3-quinolinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopropyl-7-fluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• 1-Cyclopropyl-7-fluoro-1,4-dihydro-8-methoxy-4-oxo-3-quinolinecarboxylic Acid
• 1-cyclopropyl-7-fluoro-8-methoxy-4-oxoquinoline-3-carboxylic acid
• 1-cyclopropyl-1,4-dihydro-7-fluoro-8-methoxy-4-oxo-quinoline-3-
• 1-cyclopropyl-1,4-dihydro-7-fluoro-8-methoxy-4-oxoquinoline-3-carboxylic acid
• 1-cyclopropyl-7-fluoro-8-methoxy-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid
• AK-39936
• I08-0417
• KB-152642
• SureCN116421
• 1-Cyclopropyl-1,4-dihydro-7-fluoro-8-methoxy-4-oxo-quinoline-3-carboxylic Acid
• 3-Quinolinecarboxylic acid, 1-cyclopropyl-7-fluoro-1,4-dihydro-8-methoxy-4-oxo-; 1-Cyclopropyl-7-fluoro-1,4-dihydro-8-methoxy-4-oxo-3-quinolinecarboxylic acid; 1-Cyclopropyl-1,4-dihydro-7-fluoro-8-methoxy-4-oxoquinoline-3-carboxylic acid; 1-Cyclopropyl-7-
• 221221-16-5
• DB-363546
• AC-24398
• SCHEMBL116421
• BZHFSDYKFLNPST-UHFFFAOYSA-N
• CS-0069733
• DTXSID60627378
• AKOS015897224
• A901081
• 1-Cyclopropyl-7-fluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylicacid

• MDL： MFCD15528825
• Inchi： 1S/C14H12FNO4/c1-20-13-10(15)5-4-8-11(13)16(7-2-3-7)6-9(12(8)17)14(18)19/h4-7H,2-3H2,1H3,(H,18,19)
• InChI Key： BZHFSDYKFLNPST-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(C(C(=O)O)=CN(C=2C=1OC)C1CC1)=O

Computed Properties

• Exact Mass: 277.07506
• Monoisotopic Mass: 277.07503603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.519
• Boiling Point: 463.9±45.0 °C at 760 mmHg
• Flash Point: 234.4±28.7 °C
• PSA: 66.84
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-Cyclopropyl-7-fluoro-1,4-dihydro-8-methoxy-4-oxo-3-quinolinecarboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 1-Cyclopropyl-7-fluoro-1,4-dihydro-8-methoxy-4-oxo-3-quinolinecarboxylic Acid

Introduction to 1-Cyclopropyl-7-fluoro-1,4-dihydro-8-methoxy-4-oxo-3-quinolinecarboxylic Acid (CAS No. 221221-16-5)

1-Cyclopropyl-7-fluoro-1,4-dihydro-8-methoxy-4-oxo-3-quinolinecarboxylic Acid, identified by its CAS number 221221-16-5, is a specialized organic compound belonging to the quinoline family. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential therapeutic applications. Quinoline derivatives are well-known for their broad spectrum of biological activities, making them valuable scaffolds in drug discovery and development.

The molecular structure of 1-Cyclopropyl-7-fluoro-1,4-dihydro-8-methoxy-4-oxo-3-quinolinecarboxylic Acid features a cyclopropyl group at the 1-position, a fluoro substituent at the 7-position, and methoxy and oxo groups at the 8th and 4th positions, respectively. The presence of these functional groups contributes to its distinct chemical reactivity and biological interactions. The cyclopropyl ring, in particular, is known to enhance metabolic stability and binding affinity in drug molecules.

Recent advancements in medicinal chemistry have highlighted the importance of fluorine atoms in drug molecules due to their ability to modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The fluoro group in 1-Cyclopropyl-7-fluoro-1,4-dihydro-8-methoxy-4-oxo-3-quinolinecarboxylic Acid is strategically positioned to influence these properties, making it a promising candidate for further exploration.

Moreover, the oxo group at the 4-position introduces a site for potential hydrogen bonding interactions with biological targets. This feature is particularly relevant in the design of small-molecule inhibitors targeting enzymes or receptors involved in critical biological pathways. The methoxy group at the 8-position further enhances the compound's solubility and lipophilicity balance, which are crucial factors in drug formulation and delivery.

In the context of current research, quinoline derivatives continue to be extensively studied for their potential applications in treating various diseases, including infectious diseases, cancer, and inflammatory conditions. The structural motif of 1-Cyclopropyl-7-fluoro-1,4-dihydro-8-methoxy-4-oxo-3-quinolinecarboxylic Acid aligns well with this trend, as it combines multiple pharmacophoric elements that have been proven effective in previous drug candidates.

One notable area of research involves the use of quinoline derivatives as antimalarial agents. The structural similarity of this compound to known antimalarials suggests that it may exhibit comparable efficacy against Plasmodium species. Additionally, its fluorinated nature could provide advantages over existing drugs by offering improved resistance profiles.

Another emerging application is in the field of oncology. Quinoline derivatives have shown promise as kinase inhibitors due to their ability to disrupt aberrant signaling pathways involved in cancer cell proliferation. The specific arrangement of functional groups in 1-Cyclopropyl-7-fluoro-1,4-dihydro-8-methoxy-4-oxyo3quinolinecarboxylic Acid makes it a potential lead compound for developing novel anticancer therapies.

The synthesis of 1-Cyclopropyl7fluoro1 4dihydro8methoxy4oxo3quinolinecarboxylic Acid presents unique challenges due to its complex structure. However, recent advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as multi-step organic synthesis combined with modern catalytic processes have enabled researchers to access this molecule with high purity and yield.

In conclusion,1Cyclopropyl7fluoro14dihydro8methoxy4oxo3quinolinecarboxylic Acid (CAS No 22122116 5) represents a promising candidate for further pharmacological investigation. Its unique structural features and potential biological activities make it an attractive scaffold for developing new therapeutic agents. As research continues to uncover new applications for quinoline derivatives,this compound holds significant promise for addressing unmet medical needs across multiple disease areas.